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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone

CAS No.: 22841-82-3

Cat. No.: B15591052

Get Quote

(1R)-Chrysanthemolactone: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

(1R)-Chrysanthemolactone, a naturally occurring monoterpenoid lactone, has garnered

interest within the scientific community for its potential biological activities. This technical guide

provides a comprehensive overview of its chemical identity, physicochemical properties, and

available technical data.

Chemical Identifiers and Properties
(1R)-Chrysanthemolactone is registered under the CAS number 14087-70-8.[1] Its chemical

structure and properties are summarized in the tables below.
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Identifier Value

CAS Number 14087-70-8[1]

Molecular Formula C₁₀H₁₆O₂[2]

Molecular Weight 168.23 g/mol [2]

IUPAC Name
(1R,6S)-4,4,7,7-Tetramethyl-3-

oxabicyclo[4.1.0]heptan-2-one

Synonyms
(1R)-Chrysanthemolactone, (1R,6S)-4,4,7,7-

Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one[1]

Physicochemical Property Value

Appearance
Typically exists as a solid at room

temperature[2]

Boiling Point 235.6 °C at 760 mmHg (estimated)[2][3]

Density 0.992 g/cm³[2]

logP (o/w) 1.720 (estimated)[3]

Solubility
Soluble in alcohol; Insoluble in water (898 mg/L

at 25 °C estimated)[3]

Synthesis and Isolation
Detailed experimental protocols for the chemical synthesis of (1R)-Chrysanthemolactone are

not readily available in the public domain. This compound is a natural product that can be

isolated from certain plant species, particularly from the flowers of the genus Chrysanthemum.

[4]

While a specific, detailed protocol for the isolation of (1R)-Chrysanthemolactone has not been

identified in the reviewed literature, general methods for the extraction and separation of

monoterpenoids from plant materials can be applied. A general workflow for such an isolation is

presented below.
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Caption: Generalized workflow for the isolation and purification of (1R)-Chrysanthemolactone.

Spectroscopic Analysis
Comprehensive, publicly available spectroscopic data (NMR, IR, MS) specifically for (1R)-
Chrysanthemolactone is limited. The analysis of related monoterpenoids is typically carried

out using a combination of High-Performance Liquid Chromatography (HPLC), Gas

Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR)

spectroscopy, and Infrared (IR) spectroscopy.[5][6][7][8]

Biological Activities and Signaling Pathways
The biological activities of many compounds isolated from Chrysanthemum species, including

anti-inflammatory, antioxidant, anticancer, and neuroprotective effects, have been reported.[9]

[10][11][12] However, specific studies detailing the biological evaluation and mechanism of

action of (1R)-Chrysanthemolactone are not extensively documented in the available

literature.

Due to the lack of specific research on the signaling pathway interactions of (1R)-
Chrysanthemolactone, a diagrammatic representation cannot be provided at this time.

Further investigation is required to elucidate its biological targets and molecular mechanisms.

Safety Information
Detailed toxicological data for (1R)-Chrysanthemolactone is not available.[3][13] Standard

laboratory safety precautions should be observed when handling this compound. This includes

wearing appropriate personal protective equipment such as gloves and safety glasses, and

working in a well-ventilated area.[14][15]

Disclaimer: This document is intended for informational purposes for a scientific audience and

is based on currently available data. Further research is necessary to fully characterize the

properties and biological activities of (1R)-Chrysanthemolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15591052?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

